Cas no 1823582-11-1 (1-[3-(thiophen-3-yl)pyrazin-2-yl]methanamine)
1-[3-(thiophen-3-yl)pyrazin-2-yl]methanamine Chemical and Physical Properties
Names and Identifiers
-
- 1-[3-(thiophen-3-yl)pyrazin-2-yl]methanamine
-
- MDL: MFCD28165999
- Inchi: 1S/C9H9N3S/c10-5-8-9(12-3-2-11-8)7-1-4-13-6-7/h1-4,6H,5,10H2
- InChI Key: DFTTVCMHIKNQAY-UHFFFAOYSA-N
- SMILES: C(C1=NC=CN=C1C1=CSC=C1)N
1-[3-(thiophen-3-yl)pyrazin-2-yl]methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-239971-0.05g |
[3-(thiophen-3-yl)pyrazin-2-yl]methanamine |
1823582-11-1 | 95% | 0.05g |
$647.0 | 2024-06-19 | |
| Enamine | EN300-239971-0.1g |
[3-(thiophen-3-yl)pyrazin-2-yl]methanamine |
1823582-11-1 | 95% | 0.1g |
$678.0 | 2024-06-19 | |
| Enamine | EN300-239971-0.25g |
[3-(thiophen-3-yl)pyrazin-2-yl]methanamine |
1823582-11-1 | 95% | 0.25g |
$708.0 | 2024-06-19 | |
| Enamine | EN300-239971-0.5g |
[3-(thiophen-3-yl)pyrazin-2-yl]methanamine |
1823582-11-1 | 95% | 0.5g |
$739.0 | 2024-06-19 | |
| Enamine | EN300-239971-1.0g |
[3-(thiophen-3-yl)pyrazin-2-yl]methanamine |
1823582-11-1 | 95% | 1.0g |
$770.0 | 2024-06-19 | |
| Enamine | EN300-239971-2.5g |
[3-(thiophen-3-yl)pyrazin-2-yl]methanamine |
1823582-11-1 | 95% | 2.5g |
$1509.0 | 2024-06-19 | |
| Enamine | EN300-239971-5.0g |
[3-(thiophen-3-yl)pyrazin-2-yl]methanamine |
1823582-11-1 | 95% | 5.0g |
$2235.0 | 2024-06-19 | |
| Enamine | EN300-239971-10.0g |
[3-(thiophen-3-yl)pyrazin-2-yl]methanamine |
1823582-11-1 | 95% | 10.0g |
$3315.0 | 2024-06-19 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN19595-100MG |
1-[3-(thiophen-3-yl)pyrazin-2-yl]methanamine |
1823582-11-1 | 95% | 100MG |
¥ 831.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN19595-250MG |
1-[3-(thiophen-3-yl)pyrazin-2-yl]methanamine |
1823582-11-1 | 95% | 250MG |
¥ 1,326.00 | 2023-04-14 |
1-[3-(thiophen-3-yl)pyrazin-2-yl]methanamine Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
Additional information on 1-[3-(thiophen-3-yl)pyrazin-2-yl]methanamine
Comprehensive Overview of 1-[3-(thiophen-3-yl)pyrazin-2-yl]methanamine (CAS No. 1823582-11-1)
The compound 1-[3-(thiophen-3-yl)pyrazin-2-yl]methanamine (CAS No. 1823582-11-1) is a heterocyclic organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. This compound features a unique structural framework combining a thiophene ring and a pyrazine core, linked via a methanamine group. Its distinctive architecture makes it a valuable intermediate for synthesizing more complex molecules, particularly in drug discovery and optoelectronic applications.
In recent years, the demand for heterocyclic compounds like 1-[3-(thiophen-3-yl)pyrazin-2-yl]methanamine has surged due to their versatility in pharmaceutical research. Researchers are particularly interested in its potential as a building block for kinase inhibitors and other small-molecule therapeutics. The thiophene moiety, known for its electron-rich properties, enhances the compound's reactivity, making it suitable for cross-coupling reactions and other synthetic transformations.
From a material science perspective, 1-[3-(thiophen-3-yl)pyrazin-2-yl]methanamine is being explored for its potential in organic electronics. The pyrazine-thiophene hybrid structure offers excellent charge transport properties, which are critical for developing organic semiconductors and light-emitting diodes (OLEDs). This aligns with the growing trend toward sustainable and flexible electronic devices, a hot topic in both academic and industrial research.
One of the most frequently asked questions about this compound is its synthetic route. The preparation of 1-[3-(thiophen-3-yl)pyrazin-2-yl]methanamine typically involves multi-step organic synthesis, starting from commercially available thiophene and pyrazine derivatives. Key steps include halogenation, Suzuki-Miyaura coupling, and reductive amination. Researchers are also investigating greener synthetic methods, such as catalytic C-H activation, to improve efficiency and reduce environmental impact.
The compound's physicochemical properties are another area of interest. With a molecular weight of 205.27 g/mol and moderate solubility in polar organic solvents, 1-[3-(thiophen-3-yl)pyrazin-2-yl]methanamine is amenable to various analytical techniques, including NMR, HPLC, and mass spectrometry. Its stability under ambient conditions makes it a practical choice for laboratory use.
In the context of drug discovery, 1-[3-(thiophen-3-yl)pyrazin-2-yl]methanamine is being studied for its potential bioactivity. Preliminary studies suggest that derivatives of this compound may exhibit kinase inhibitory activity, which is relevant for treating cancers and inflammatory diseases. This has led to increased interest in its structure-activity relationship (SAR), with researchers modifying the thiophene or pyrazine rings to optimize pharmacological profiles.
Another trending topic is the application of AI-driven drug design to compounds like 1-[3-(thiophen-3-yl)pyrazin-2-yl]methanamine. Machine learning models are being used to predict its interactions with biological targets, accelerating the discovery of novel therapeutics. This approach aligns with the broader shift toward computational chemistry in modern research.
From a commercial standpoint, 1-[3-(thiophen-3-yl)pyrazin-2-yl]methanamine is available through specialized chemical suppliers, often in milligram to gram quantities. Its pricing and availability are influenced by factors such as purity (>95% by HPLC) and scale of production. Researchers are advised to verify certificates of analysis (CoA) to ensure quality.
In summary, 1-[3-(thiophen-3-yl)pyrazin-2-yl]methanamine (CAS No. 1823582-11-1) is a multifaceted compound with promising applications in both pharmaceuticals and materials science. Its unique heterocyclic structure, combined with emerging synthetic and computational tools, positions it as a molecule of significant interest for future innovations.
1823582-11-1 (1-[3-(thiophen-3-yl)pyrazin-2-yl]methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)